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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B15556719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Orange 156 is a water-soluble diazo dye traditionally utilized in the textile industry.[1]

While not conventionally documented as a pH indicator, its chemical structure, containing both

a phenol group and a sulfonic acid group, suggests potential for pH-dependent chromic

behavior. Azo dyes, as a class, are known to exhibit shifts in their visible absorption spectra in

response to changes in pH.[2][3][4] This phenomenon is attributed to the tautomeric equilibrium

between the azo and hydrazone forms of the dye molecule, which can be influenced by the

protonation state of functional groups.[2] These application notes provide a comprehensive

overview of the hypothetical use of Acid Orange 156 as a pH indicator in research settings,

including its physicochemical properties, detailed experimental protocols for its characterization

and use, and potential applications.

Physicochemical Properties and pH-Dependent
Characteristics
While specific experimental data for Acid Orange 156 as a pH indicator is not readily available

in the literature, we can infer its probable characteristics based on its structure and the known

properties of similar sulfonated phenol azo dyes.[5][6][7]

Table 1: Physicochemical Properties of Acid Orange 156
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Property Value Reference

Molecular Formula C₂₁H₁₉N₄NaO₅S [8]

Molecular Weight 462.45 g/mol [8]

CAS Number 68555-86-2 [8]

Appearance Orange Powder [9]

Solubility Soluble in water [9]

Table 2: Estimated pH-Dependent Properties of Acid Orange 156
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Parameter Estimated Value Description

pKa 8.0 - 9.0

The estimated pKa is based on

the phenolic proton, influenced

by the electron-withdrawing

azo and sulfonate groups.[7]

[10][11]

pH Range of Color Change 7.0 - 9.5

The visual transition range is

typically centered around the

pKa.

Color in Acidic Form (pH < 7.0) Yellow-Orange
The protonated form of the

dye.

Color in Basic Form (pH > 9.5) Orange-Red
The deprotonated form of the

dye.

λmax (Acidic Form) ~440 - 460 nm

Estimated absorption

maximum for the protonated

species.

λmax (Basic Form) ~490 - 510 nm

Estimated absorption

maximum for the deprotonated

species.

Isobestic Point ~470 - 480 nm

Wavelength at which the

absorbance of the acidic and

basic forms are equal.

Experimental Protocols
Protocol 1: Spectrophotometric Determination of the
pKa of Acid Orange 156
This protocol outlines the procedure to experimentally determine the acid dissociation constant

(pKa) of Acid Orange 156 using UV-Vis spectrophotometry.[1][12]

Materials:
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Acid Orange 156

UV-Vis Spectrophotometer

pH meter

1 M Hydrochloric acid (HCl)

1 M Sodium hydroxide (NaOH)

Buffer solutions covering a pH range of 6 to 11

Volumetric flasks and pipettes

Cuvettes

Procedure:

Preparation of Stock Solution: Prepare a 1 x 10⁻⁴ M stock solution of Acid Orange 156 in

deionized water.

Preparation of Test Solutions:

Prepare a series of buffer solutions with known pH values ranging from 6 to 11.

For each pH value, pipette a fixed volume of the Acid Orange 156 stock solution into a

volumetric flask and dilute with the corresponding buffer solution to a final concentration of

approximately 1 x 10⁻⁵ M.

Prepare two additional solutions: one in 0.1 M HCl (to represent the fully protonated form)

and one in 0.1 M NaOH (to represent the fully deprotonated form).

Spectrophotometric Measurements:

Record the UV-Vis absorption spectrum (350-600 nm) for each of the prepared solutions.

Identify the wavelength of maximum absorbance (λmax) for the acidic form (in 0.1 M HCl)

and the basic form (in 0.1 M NaOH).
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Data Analysis:

Measure the absorbance of each buffered solution at the λmax of the basic form.

The pKa can be determined using the following equation derived from the Henderson-

Hasselbalch equation: pKa = pH + log([A_b - A] / [A - A_a]) Where:

A is the absorbance of the indicator in the buffer solution at the λmax of the basic form.

A_b is the absorbance of the indicator in the 0.1 M NaOH solution at the λmax of the

basic form.

A_a is the absorbance of the indicator in the 0.1 M HCl solution at the λmax of the basic

form.

Plot pH versus log([A_b - A] / [A - A_a]). The pKa is the pH at which the log term is zero.

Solution Preparation

Spectrophotometry Data Analysis

Prepare Stock Solution
(10⁻⁴ M Acid Orange 156)

Prepare Test Solutions
(Indicator in Buffers, HCl, NaOH)

Prepare Buffer Solutions
(pH 6-11)

Record UV-Vis Spectra
(350-600 nm)

Identify λmax
(Acidic & Basic Forms) Measure Absorbance at λmax (basic) Calculate pKa using

Henderson-Hasselbalch Equation Plot pH vs. log ratio

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of the pKa of Acid Orange 156.

Protocol 2: Acid-Base Titration using Acid Orange 156
as an Indicator
This protocol describes the use of Acid Orange 156 as an indicator in the titration of a weak

acid with a strong base.
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Materials:

Acid Orange 156 indicator solution (0.1% w/v in 20% ethanol)

Standardized 0.1 M Sodium Hydroxide (NaOH) solution

0.1 M Acetic Acid (CH₃COOH) solution

Burette, pipette, and conical flasks

Magnetic stirrer and stir bar

Procedure:

Pipette 25.0 mL of 0.1 M acetic acid into a 250 mL conical flask.

Add 2-3 drops of the Acid Orange 156 indicator solution. The solution should appear yellow-

orange.

Titrate the acetic acid solution with the standardized 0.1 M NaOH solution from the burette

while continuously stirring the contents of the flask.

The endpoint of the titration is reached when the color of the solution changes from yellow-

orange to a distinct orange-red.

Record the volume of NaOH added.

Repeat the titration at least two more times to ensure concordant results.

Calculate the concentration of the acetic acid solution.
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Caption: Step-by-step workflow for an acid-base titration using Acid Orange 156.
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Potential Applications in Research
Determination of Equivalence Points in Titrations: Acid Orange 156 can potentially be used

as an indicator for titrations involving weak acids and strong bases, where the equivalence

point lies in the slightly alkaline pH range.

pH Measurement in Biological Buffers: Given its potential color change in the physiological

pH range, it could be explored for approximate pH determination in biological buffer systems,

provided it does not interfere with the biological components.

Sensing Applications: As an azo dye, Acid Orange 156 could be investigated for the

development of optical pH sensors by immobilizing it onto solid supports.

Signaling Pathways and Logical Relationships
The pH-indicating property of Acid Orange 156 is based on a fundamental acid-base

equilibrium. The change in pH of the solution drives the equilibrium between the protonated

(HIn) and deprotonated (In⁻) forms of the indicator, which have distinct colors.

pH-Dependent Equilibrium

HIn (Protonated Form)
Yellow-Orange

In⁻ (Deprotonated Form)
Orange-Red

+ OH⁻
+ H⁺

H⁺

Click to download full resolution via product page

Caption: The acid-base equilibrium of Acid Orange 156 as a pH indicator.

Conclusion
While Acid Orange 156 is not a conventional pH indicator, its chemical structure as a

sulfonated phenol azo dye strongly suggests that it possesses pH-dependent chromic

properties. The protocols and estimated data presented in these application notes provide a
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solid foundation for researchers to explore and validate its use as a novel pH indicator. Further

experimental verification of its pKa and color transition range is essential for its practical

application in quantitative chemical analysis and other research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556719?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

